1-Oxaspiro[4.5]decane-2,7-dione

• CAS No.: 61589-84-2
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 1-oxaspiro[4.5]decane-2,7-dione
• InChI: InChI=1S/C9H12O3/c10-7-2-1-4-9(6-7)5-3-8(11)12-9/h1-6H2
• InChI Key: LKVYIXPRBOWDFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC2(C1)CCC(=O)O2

Description

1-Oxaspiro[4.5]decane-2,7-dione is a bicyclic lactone featuring a spirocyclic framework with a six-membered cyclohexane ring fused to a five-membered oxolane (tetrahydrofuran) ring. Its synthesis often involves cyclization reactions, such as the use of 5-methylene-2(5H)-furanone as a precursor . The compound’s structural rigidity and functional groups make it a versatile intermediate for further derivatization.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The spirocyclic lactone/amide family includes several analogs with variations in heteroatoms, substituents, and ring sizes. Below is a detailed comparison of 1-Oxaspiro[4.5]decane-2,7-dione with key analogs:

1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione

• Structure : Replaces one oxygen atom in the oxolane ring with a nitrogen atom (forming a diazaspiro system) and introduces a methyl group at position 1 and a phenyl group at position 6.
• Synthesis: Achieved via a three-step route starting from 1-(methylamino)-4-phenylcyclohexane-1-carbonitrile hydrochloride, with an overall yield of 60% .
• Its stereochemistry was confirmed using NMR and computational methods .
• Key Differences :
  • Higher synthetic yield (60% vs. variable yields for 1-oxaspiro analogs).
  • Enhanced pharmacological relevance due to nitrogen incorporation.

8-Oxa-2-azaspiro[4.5]decane-3,4-dione

• Structure : Contains an 8-oxa (oxygen) and 2-aza (nitrogen) arrangement, with dione groups at positions 3 and 3.
• Properties : Exhibits 95% purity and serves as a building block in material science for designing thermally stable polymers .
• Applications : Used in agrochemical and pharmaceutical R&D for its dual heteroatom functionality.
• Key Differences :
  • Distinct spatial arrangement of heteroatoms alters electronic properties compared to 1-oxaspiro[4.5]decane-2,7-dione.
  • Broader industrial applications due to customizable functional groups.

Isoacorone ([1R-(1α,4β,5β,8S*)]-1-isopropyl-4,8-dimethylspiro[4.5]decane-2,7-dione)

• Structure : Shares the spiro[4.5]decane-2,7-dione core but includes isopropyl and methyl substituents.
• Applications : Primarily used in fragrance and flavor industries.
• Key Differences: Bulkier substituents reduce reactivity but enhance stability. Limited pharmaceutical utility compared to nitrogen-containing analogs.

3-Oxa-1-azaspiro[4.5]decane-2,4-dione

• Structure : Features a 3-oxa-1-aza configuration with dione groups.
• Synthesis: Not explicitly detailed in the evidence, but safety data highlight its use in specialty chemical synthesis .
• Key Differences :
  • Altered heteroatom positions influence hydrogen-bonding capacity.

Comparative Data Table

Compound Name	Structure Features	Key Substituents	Synthesis Yield	Applications	References
1-Oxaspiro[4.5]decane-2,7-dione	1-oxa, 2,7-dione	None	Variable	Organic synthesis, materials science
1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione	1,3-diaza, 2,4-dione	Methyl, phenyl	60%	Pharmaceutical scaffolds
8-Oxa-2-azaspiro[4.5]decane-3,4-dione	8-oxa, 2-aza, 3,4-dione	None	N/A	Polymers, agrochemicals
Isoacorone	1-oxa, 2,7-dione	Isopropyl, methyl	N/A	Fragrance industry